Cas no 220088-40-4 (Metanicotine-d3)

• Product Name: Metanicotine-d3
• CAS No: 220088-40-4
• MF: C₁₀H₁₄N₂
• MW: 165.250047206879
• CID: 825324
• PubChem ID: 10725717
• Update Time: 2025-04-19

Metanicotine-d3 Chemical and Physical Properties

Names and Identifiers

• [METHYL-D3]METANICOTINE
• Methyl Metanicotine-d3
• Methyl-d3 Metanicotine
• Metanicotine-d3
• Methyl Metanicotine-
• (3E)-N-(2H3)Methyl-4-(3-pyridinyl)-3-buten-1-amine
• AKOS025394538
• (?H?)methyl[(3E)-4-(pyridin-3-yl)but-3-en-1-yl]amine
• (E)-4-pyridin-3-yl-N-(trideuteriomethyl)but-3-en-1-amine
• 220088-40-4
• Discontinued. Please see M321252

• Inchi： 1S/C10H14N2/c1-11-7-3-2-5-10-6-4-8-12-9-10/h2,4-6,8-9,11H,3,7H2,1H3/b5-2+/i1D3
• InChI Key： JUOSGGQXEBBCJB-PAMUQJMYSA-N
• SMILES： N(C([2H])([2H])[2H])CC/C=C/C1C=NC=CC=1

Computed Properties

• Exact Mass: 165.13500
• Monoisotopic Mass: 165.134528693g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 99-101°C/0.4mm Hg
• Flash Point: 130.3±25.4 °C
• PSA: 24.92000
• LogP: 2.09520
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Metanicotine-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives